Cas no 2375267-92-6 (Methyl 2-oxo-1-azaspiro[3.3]heptane-6-carboxylate)

• Product Name: Methyl 2-oxo-1-azaspiro[3.3]heptane-6-carboxylate
• CAS No: 2375267-92-6
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 5464297
• Update Time: 2025-10-23

Methyl 2-oxo-1-azaspiro[3.3]heptane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-oxo-1-azaspiro[3.3]heptane-6-carboxylate
• AT33246
• Z3292522415
• 1-Azaspiro[3.3]heptane-6-carboxylic acid, 2-oxo-, methyl ester

• Inchi： 1S/C8H11NO3/c1-12-7(11)5-2-8(3-5)4-6(10)9-8/h5H,2-4H2,1H3,(H,9,10)
• InChI Key： NJWWEPHAHUEGHT-UHFFFAOYSA-N
• SMILES： O=C1CC2(CC(C(=O)OC)C2)N1

Computed Properties

• Exact Mass: 169.07389321 g/mol
• Monoisotopic Mass: 169.07389321 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 169.18
• XLogP3: -0.5
• Topological Polar Surface Area: 55.4

Additional information on Methyl 2-oxo-1-azaspiro[3.3]heptane-6-carboxylate

Comprehensive Overview of Methyl 2-oxo-1-azaspiro[3.3]heptane-6-carboxylate (CAS No. 2375267-92-6)

Methyl 2-oxo-1-azaspiro[3.3]heptane-6-carboxylate (CAS No. 2375267-92-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. Its unique spirocyclic structure and ester functionality make it a valuable intermediate for designing novel bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The compound's azaspiro[3.3]heptane core is a privileged scaffold in medicinal chemistry, often associated with improved metabolic stability and binding affinity. Recent studies highlight its relevance in addressing neurodegenerative diseases, a hot topic in 2024 due to the aging global population. Its methyl ester group also offers versatility for further derivatization, aligning with the growing demand for custom synthesis and fragment-based drug design (FBDD).

From a synthetic perspective, Methyl 2-oxo-1-azaspiro[3.3]heptane-6-carboxylate exemplifies modern trends in green chemistry. Laboratories are optimizing its preparation using catalytic methods to reduce waste, responding to the pharmaceutical industry's push for sustainable manufacturing. Computational chemists also leverage this compound in AI-driven molecular modeling, a frequently searched term, to predict its interactions with biological targets.

Analytical characterization of CAS No. 2375267-92-6 typically involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS), ensuring purity for critical applications. The compound's stability under various pH conditions makes it suitable for prodrug development, another trending research area. Its logP and solubility profiles are frequently analyzed to meet Lipinski's Rule of Five criteria.

In the context of patent literature, derivatives of this spirocyclic compound appear in claims related to kinase modulation and GPCR targeting. Its structural novelty supports intellectual property strategies in competitive markets. Suppliers often list it under alternative identifiers like 6-carbomethoxy-2-azaspiro[3.3]heptan-1-one, emphasizing the importance of synonym searches for procurement.

The growing interest in Methyl 2-oxo-1-azaspiro[3.3]heptane-6-carboxylate reflects broader shifts toward three-dimensional (3D) fragments in hit identification. As combinatorial chemistry evolves, this compound's rigid bicyclic system provides conformational constraints that are prized in structure-activity relationship (SAR) studies. Its applications extend to peptidomimetics and macrocycle synthesis, addressing challenges in oral bioavailability.

Quality control protocols for CAS No. 2375267-92-6 often include HPLC purity assays and residual solvent analysis, meeting stringent ICH guidelines. The compound's chiral purity is particularly scrutinized given the rising demand for enantioselective synthesis in asymmetric catalysis. These factors position it as a high-value building block for contract research organizations (CROs).

Emerging publications suggest potential utility in bioconjugation strategies, where its ketone moiety enables selective reactions with aminooxy or hydrazide probes. This aligns with the booming field of targeted drug delivery and diagnostic probe development. Such interdisciplinary applications underscore why this compound appears in searches related to next-generation therapeutics.

Storage recommendations for Methyl 2-oxo-1-azaspiro[3.3]heptane-6-carboxylate typically emphasize protection from moisture and oxidation, with inert atmosphere packaging being common. Its thermal stability data is crucial for process chemists scaling up reactions, a frequent query in process chemistry forums. The compound's spectral libraries are also expanding in public databases like PubChem.

In conclusion, the multifaceted applications of Methyl 2-oxo-1-azaspiro[3.3]heptane-6-carboxylate (CAS No. 2375267-92-6) bridge synthetic chemistry, computational design, and translational research. Its adoption in high-throughput screening libraries and fragment growing strategies ensures sustained relevance. As the scientific community prioritizes molecular complexity and druggability, this compound serves as a testament to innovative chemical architecture.